N-(2,5-dimethoxyphenyl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[[3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H21N5O3S/c1-14-4-6-15(7-5-14)22-25-24-19-10-11-21(26-27(19)22)31-13-20(28)23-17-12-16(29-2)8-9-18(17)30-3/h4-12H,13H2,1-3H3,(H,23,28)
• InChI Key: QNJNOCMGIAJQMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=C(C=CC(=C4)OC)OC
• Molecular Formula: C22H21N5O3S
• Molecular Weight: 435.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H21N5O3S and its molecular weight is 435.5. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds Synthesis

• Innovative Heterocycles for Insecticidal Use

  Novel heterocycles, including triazolo[4,3-b]pyridazines, have been synthesized and evaluated for their insecticidal properties against the cotton leafworm, Spodoptera littoralis. These compounds exhibit potential as effective insecticides, demonstrating the utility of such heterocycles in pest management (Fadda et al., 2017).

• Antioxidant Activity

  Derivatives of triazolo and thiadiazine have shown significant antioxidant capabilities, with certain compounds outperforming known antioxidants like ascorbic acid in DPPH and FRAP assays. This suggests potential applications in oxidative stress management and related therapeutic areas (Shakir et al., 2017).

Pharmacological Potential

• Antiasthma Agents

  Triazolopyrimidines, similar in structure to the compound of interest, have been prepared as potential antiasthma agents, showing activity as mediator release inhibitors in human basophil histamine release assays. This highlights the potential pharmacological applications of such compounds in respiratory conditions (Medwid et al., 1990).

• Antimicrobial and Antioxidant Activities

  Thienopyrimidine derivatives, featuring structural motifs similar to the queried compound, have been synthesized and shown pronounced antimicrobial activity. This underscores the relevance of such compounds in developing new antimicrobial agents (Bhuiyan et al., 2006).